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Compound of Interest

Diisopropylethylamine
Compound Name:
trihydrofiluoride

Cat. No.: B164517

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Diisopropylethylamine trihydrofluoride, also known as Huinig's base trihydrofluoride or
DIPEA-3HF, is a widely utilized reagent in organic synthesis. It serves as a soluble and mild
source of fluoride ions and a sterically hindered, non-nucleophilic base. This unique
combination of properties makes it an invaluable tool in a variety of chemical transformations,
including fluorination reactions, peptide synthesis, and as a scavenger for acidic byproducts.
This technical guide provides an in-depth overview of the physical properties, synthesis, and
key applications of N,N-Diisopropylethylamine trihydrofluoride, complete with detailed
experimental protocols and logical workflow diagrams to support researchers in its effective
and safe utilization.

Core Physical Properties

The physical characteristics of N,N-Diisopropylethylamine trihydrofluoride are crucial for its
proper handling, storage, and application in chemical reactions. The following tables
summarize the key physical data available for this compound. It is important to note that some
properties, such as the boiling and flash points, may show slight variations across different
commercial suppliers due to differences in purity and measurement conditions.

General and Physical Properties
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Property Value Source(s)
Chemical Formula CsH22F3N [1]
Molecular Weight 189.26 g/mol [1]
Appearance Colorless to pale yellow liquid [2][3]
Approximately 0.965 g/mL at
Density PP Y g [4]
25°C
Soluble in common organic
- solvents such as
Solubility [2]

dichloromethane and

chloroform.

Thermal and Safety Properties

Property Value Notes Source(s)
Boiling Point 93-95 °C at 4 mmHg [5]
At atmospheric
pressure (Note:
~160-162 °C o o [2]
significant variation in
reported values)
One source suggests
_ _ Data not consistently ~45-50°C, while
Melting Point ) ] [3]
available others state no data is
available.
Flash Point 40.5 °C Closed cup [5]
Variation in reported
113 °C [4]

values exists.

Vapor Pressure

Relatively low at room

temperature

Physicochemical Properties
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Property Value Notes Source(s)

~11 (of the conjugate ) .
Indicates the basicity

pKa acid of the parent )
] of the amine.
amine, DIPEA)
Refractive Index Data not available

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate determination of
physical properties and for the safe synthesis and handling of chemical compounds.

Synthesis of N,N-Diisopropylethylamine Trihydrofluoride

The synthesis of N,N-Diisopropylethylamine trihydrofluoride is achieved through the
reaction of N,N-Diisopropylethylamine (DIPEA) with hydrogen fluoride.

Materials:

N,N-Diisopropylethylamine (DIPEA)

Anhydrous Hydrogen Fluoride (HF) or a concentrated aqueous solution

A suitable solvent (e.g., diethyl ether)

Reaction vessel resistant to hydrogen fluoride (e.g., a polyethylene or Teflon flask)

Stirring apparatus

Cooling bath (e.g., ice-water bath)

Procedure:

¢ In a well-ventilated fume hood, place the N,N-Diisopropylethylamine in the HF-resistant
reaction vessel equipped with a stirrer.

o Cool the vessel in a cooling bath to control the exothermic reaction.
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o Slowly add three molar equivalents of hydrogen fluoride to the stirred DIPEA solution. The
addition should be done dropwise to manage the heat generated.

 After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room
temperature to ensure the reaction goes to completion.

« If a solvent was used, it can be removed under reduced pressure to yield the N,N-
Diisopropylethylamine trihydrofluoride salt.

Safety Precautions: Anhydrous hydrogen fluoride is extremely corrosive and toxic. All
manipulations should be carried out in a specialized fume hood with appropriate personal
protective equipment (PPE), including HF-resistant gloves, a face shield, and a lab coat.

Determination of Physical Properties

The following are general experimental protocols for determining the key physical properties of
a liquid amine salt like N,N-Diisopropylethylamine trihydrofluoride.

1. Boiling Point Determination (Thiele Tube Method):

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,
heating oil, and a heat source.

e Procedure:

o Attach a small test tube containing 1-2 mL of the sample to a thermometer using a rubber
band.

o Place a capillary tube, with its open end downwards, into the test tube.

o Immerse the assembly in a Thiele tube filled with heating oil, ensuring the sample is below
the oil level.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the capillary.
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o

[e]

When a continuous stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube as the apparatus cools.[7]

2. Melting Point Determination (for solidified samples):

o Apparatus: Melting point apparatus, capillary tubes (sealed at one end).

e Procedure:

[e]

Introduce a small, finely powdered sample of the solidified compound into a capillary tube
to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to about 15-20 °C below the expected melting point, then reduce
the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid. This range is the melting point.[8][9]

. Density Measurement:

o Apparatus: Pycnometer or a calibrated volumetric flask, and a balance.

e Procedure:

Weigh a clean, dry pycnometer.

Fill the pycnometer with the sample liquid, ensuring there are no air bubbles, and weigh it
again.

Record the temperature of the liquid.

The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.
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4. Refractive Index Measurement:

e Apparatus: Refractometer.

e Procedure:
o Calibrate the refractometer using a standard sample with a known refractive index.
o Place a few drops of the sample on the prism of the refractometer.
o Close the prism and allow the temperature to stabilize.

o Look through the eyepiece and adjust the controls to bring the dividing line between the
light and dark fields into focus on the crosshairs.

o Read the refractive index from the scale.[10][11]
5. pKa Determination (Potentiometric Titration):
e Apparatus: pH meter with a combination electrode, burette, beaker, magnetic stirrer.
e Procedure:

o Prepare a solution of the amine salt of a known concentration in a suitable solvent (e.g.,
water or a water/alcohol mixture).

o Titrate the solution with a standardized solution of a strong base (e.g., NaOH).
o Record the pH of the solution after each addition of the titrant.

o Plot a titration curve (pH vs. volume of titrant added).

o The pKa is the pH at the half-equivalence point.[12][13]

Applications in Organic Synthesis

N,N-Diisopropylethylamine trihydrofluoride is a versatile reagent with applications in several
key areas of organic synthesis.
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Role as a Non-Nucleophilic Base and Fluoride Source

The primary utility of DIPEA-3HF stems from its dual functionality. The diisopropylethylamine
cation is a sterically hindered, non-nucleophilic base, which is effective at scavenging protons
without interfering with nucleophilic reactions.[14] The trihydrofluoride anion serves as a mild
and soluble source of fluoride ions for nucleophilic fluorination.[15]

N,N-Diisopropylethylamine Trihydrofluoride
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Caption: Dual functionality of DIPEA-3HF in organic synthesis.

Workflow in Peptide Synthesis

In solid-phase peptide synthesis (SPPS), a non-nucleophilic base is crucial for the
deprotonation of the incoming amino acid's ammonium salt and for neutralizing the acidic
byproducts formed during the coupling step. The steric bulk of DIPEA prevents it from reacting
with the activated carboxylic acid, thus avoiding unwanted side reactions.[16][17][18]
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Caption: Role of DIPEA-3HF in the coupling step of SPPS.

Mechanism in Nucleophilic Fluorination

N,N-Diisopropylethylamine trihydrofluoride is an effective reagent for the conversion of
alcohols and alkyl halides to alkyl fluorides. The trihydrofluoride anion acts as the nucleophile,
delivering a fluoride ion to the electrophilic carbon center. The reaction often proceeds via an
SN2 mechanism, leading to an inversion of stereochemistry at the reaction center.[15][19]
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Caption: SN2 mechanism of fluorination using DIPEA-3HF.

Safety and Handling

N,N-Diisopropylethylamine trihydrofluoride is a corrosive and toxic substance. It should be
handled with extreme care in a well-ventilated fume hood.[12][20][21]

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile or
neoprene), safety goggles, a face shield, and a lab coat.

« Inhalation: Avoid inhaling vapors or mists.

o Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, immediately
flush with copious amounts of water for at least 15 minutes and seek medical attention.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and strong acids. The container should be tightly sealed to
prevent moisture ingress.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
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N,N-Diisopropylethylamine trihydrofluoride is a highly effective and versatile reagent in
modern organic synthesis. Its dual role as a non-nucleophilic base and a mild fluorinating agent
makes it suitable for a wide range of applications, from complex peptide synthesis to the
introduction of fluorine atoms into organic molecules. A thorough understanding of its physical
properties, coupled with strict adherence to safety protocols, is paramount for its successful
and safe implementation in the laboratory. This guide provides the foundational knowledge for
researchers and drug development professionals to harness the full potential of this valuable
synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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